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Compound of Interest

Compound Name: 6-Heptenoic acid

Cat. No.: B073255

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Heptenoic acid, a monounsaturated fatty acid, serves as a versatile building block in organic
synthesis and holds potential in various research and development applications, particularly in
the pharmaceutical industry. Its terminal double bond and carboxylic acid functionality make it a
valuable precursor for the synthesis of more complex molecules, including lactones and other
bioactive compounds. This technical guide provides a comprehensive overview of the chemical
and physical properties of 6-Heptenoic acid, detailed experimental protocols for its synthesis
and a key reaction, and its molecular structure and identifiers.

Molecular Structure and Identifiers

The molecular structure of 6-Heptenoic acid consists of a seven-carbon chain with a terminal
double bond between the sixth and seventh carbon atoms and a carboxylic acid group at the
first carbon.

Molecular Formula: C7H1202[1]
CAS Number: 1119-60-4[1][2]
Synonyms: 6-Heptanoic acid, Hept-6-enoic acid[1]

Molecular Weight: 128.17 g/mol [1][2]
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Molecular Structure Diagram

Caption: Molecular structure of 6-Heptenoic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 6-Heptenoic acid is presented in the

table below for easy reference.

Property Value Reference
Molecular Weight 128.17 g/mol [1][2]
Appearance Clear colorless liquid [3]
Melting Point -6.5°C [2]
Boiling Point 222-224 °C [2]
Density 0.946 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.439 [2]
Flash Point 113 °C (closed cup) [2][4]
SMILES OC(=0)ccccee=C [2]
InChi 1S/C7H1202/c1-2-3-4-5-6- 2]
7(8)9/h2H,1,3-6H2,(H,8,9)
InChiKey RWNJOXUVHRXHSD- 2]
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Experimental Protocols
Synthesis of 6-Heptenoic Acid via Malonic Ester

Synthesis

This protocol outlines a general and reliable method for the synthesis of 6-Heptenoic acid

starting from diethyl malonate and 5-bromo-1-pentene. The malonic ester synthesis is a classic

method for forming carboxylic acids.[5][6][7][8]
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Materials:

Diethyl malonate

Sodium ethoxide

5-Bromo-1-pentene

Absolute ethanol

Diethyl ether

Sodium hydroxide

Hydrochloric acid

Anhydrous sodium sulfate

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, a solution of sodium ethoxide is prepared by dissolving sodium metal in absolute
ethanol under an inert atmosphere. Diethyl malonate is then added dropwise to the cooled
solution with stirring to form the sodium salt of diethyl malonate.

Alkylation: 5-Bromo-1-pentene is added dropwise to the solution of the diethyl malonate
enolate. The reaction mixture is then refluxed for several hours to ensure complete
alkylation.

Work-up: After cooling, the excess ethanol is removed under reduced pressure. The residue
is partitioned between diethyl ether and water. The organic layer is separated, washed with
brine, and dried over anhydrous sodium sulfate. The solvent is then evaporated to yield the
crude diethyl 5-pentenylmalonate.

Hydrolysis and Decarboxylation: The crude ester is hydrolyzed by refluxing with a solution of
sodium hydroxide. After cooling, the solution is acidified with hydrochloric acid. The resulting
dicarboxylic acid is then heated to induce decarboxylation, yielding 6-Heptenoic acid.
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 Purification: The crude 6-Heptenoic acid can be purified by distillation under reduced
pressure.

lodolactonization of 6-Heptenoic Acid

6-Heptenoic acid can be used to prepare 6-(iodomethyl)-hexanolide through an
iodolactonization reaction.[2][3] This intramolecular cyclization is a useful method for the
synthesis of lactones.

Materials:

e 6-Heptenoic acid

 lodine

e Potassium iodide

e Sodium bicarbonate

» Dichloromethane

e Sodium thiosulfate solution

e Anhydrous sodium sulfate

Procedure:

o Reaction Setup: 6-Heptenoic acid is dissolved in a solution of sodium bicarbonate in water.

o Addition of lodine: A solution of iodine and potassium iodide in water is added dropwise to
the stirred solution of the carboxylate salt at room temperature. The reaction is typically
carried out in the dark to prevent the decomposition of the iodine reagent.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, the mixture is extracted with dichloromethane. The
organic layer is washed with a solution of sodium thiosulfate to remove excess iodine,
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followed by a wash with brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure to yield the crude 6-(iodomethyl)-hexanolide, which can be
further purified by column chromatography.

Application in Synthesis: Experimental Workflow

The synthesis of 6-(iodomethyl)-hexanolide from 6-Heptenoic acid is a key transformation that
highlights the utility of this unsaturated fatty acid as a synthetic intermediate. The workflow for
this process is depicted below.

Starting Material

6-Heptenoic Acid

4 Reagents )

( Sodium Bicarbonate (NaHCOs) }

Product

6-(lodomethyl)-hexanolide

Reaction
lodolactonization
(Intramolecular Cyclization)
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N %

Click to download full resolution via product page

Caption: Experimental workflow for the iodolactonization of 6-Heptenoic acid.

Conclusion

6-Heptenoic acid is a valuable and versatile chemical building block with well-defined
properties. The synthetic routes to this compound, such as the malonic ester synthesis, are
robust and allow for its preparation in a laboratory setting. Its utility is further demonstrated by
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its application in transformations like iodolactonization to produce functionalized lactones,
which are important scaffolds in medicinal chemistry and natural product synthesis. This guide
provides essential technical information for researchers and professionals working in organic
synthesis and drug development, facilitating the effective use of 6-Heptenoic acid in their
scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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